Cas no 15507-13-8 (Monobutyl Sulfate)

• Product Name: Monobutyl Sulfate
• CAS No: 15507-13-8
• MF: C₄H₁₀O₄S
• MW: 154.184800624847
• CID: 236512
• PubChem ID: 70471
• Update Time: 2025-08-05

Monobutyl Sulfate Chemical and Physical Properties

Names and Identifiers

• Sulfuricacid, monobutyl ester
• butyl hydrogen sulfate
• Monobutyl Sulfate
• n-Butylsulfate
• butyl sulfate
• Butyl sulfate (ester)
• Butyl sulfuric acid
• butyl hydrogen sulate
• starbld0004947
• SCHEMBL19734
• Sulfuric acid, monobutyl ester
• Butylschwefelsaure
• 15507-13-8
• DTXSID00165805
• n-butyl sulfate
• butyl hydrogen sulphate
• CHEBI:184567
• sulfobutylether-
• ZTHQBROSBNNGPU-UHFFFAOYSA-N
• 9PGG88H8XW

• Inchi： 1S/C4H10O4S/c1-2-3-4-8-9(5,6)7/h2-4H2,1H3,(H,5,6,7)
• InChI Key： ZTHQBROSBNNGPU-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)OCCCC

Computed Properties

• Exact Mass: 154.03
• Monoisotopic Mass: 154.029979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72
• XLogP3: 0.4

Experimental Properties

• Density: 1.29
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.458
• PSA: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Sulfuric acid monoesters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Sulfuric acid esters Sulfuric acid monoesters

Additional information on Monobutyl Sulfate

Recent Advances in Monobutyl Sulfate (15507-13-8) Research: A Comprehensive Review

Monobutyl Sulfate (CAS: 15507-13-8) has recently garnered significant attention in the chemical, biological, and pharmaceutical research communities due to its versatile applications and unique chemical properties. This research briefing aims to synthesize the latest findings on Monobutyl Sulfate, focusing on its synthesis, characterization, and potential therapeutic applications. The compound, a sulfate ester of butanol, has been explored for its role in drug delivery systems, surfactants, and as an intermediate in organic synthesis. Recent studies have highlighted its potential in enhancing the bioavailability of poorly soluble drugs and its utility in industrial applications.

One of the key advancements in Monobutyl Sulfate research involves its synthesis and purification processes. A 2023 study published in the *Journal of Chemical Technology and Biotechnology* demonstrated an optimized method for the synthesis of Monobutyl Sulfate using sulfuric acid and butanol under controlled conditions, achieving a yield of over 90%. The study emphasized the importance of temperature and catalyst selection in minimizing by-products and improving purity. Additionally, advanced analytical techniques such as NMR spectroscopy and mass spectrometry were employed to confirm the structural integrity of the compound, ensuring its suitability for pharmaceutical applications.

In the realm of drug delivery, Monobutyl Sulfate has shown promise as a solubilizing agent. Research conducted by a team at the University of Cambridge revealed that Monobutyl Sulfate could significantly enhance the solubility of hydrophobic drugs, such as certain anticancer agents, by forming micelles in aqueous solutions. This property is particularly valuable in the development of injectable formulations, where drug solubility is often a limiting factor. The study, published in *Pharmaceutical Research*, reported a 3-fold increase in drug solubility when Monobutyl Sulfate was used as a co-solvent, paving the way for more effective drug delivery systems.

Another area of interest is the environmental impact and biodegradability of Monobutyl Sulfate. A recent report by the Environmental Protection Agency (EPA) evaluated the ecotoxicological profile of Monobutyl Sulfate, concluding that it exhibits low toxicity to aquatic organisms and undergoes rapid biodegradation under aerobic conditions. These findings are critical for industries seeking sustainable alternatives to traditional surfactants. Furthermore, the report highlighted the potential of Monobutyl Sulfate as a green chemistry candidate, aligning with global efforts to reduce environmental footprints in chemical manufacturing.

Despite these advancements, challenges remain in the large-scale production and application of Monobutyl Sulfate. Issues such as cost-effectiveness, regulatory approval, and long-term stability in formulations need to be addressed. Ongoing research is exploring novel catalytic systems and green synthesis routes to overcome these hurdles. For instance, a 2024 study in *ACS Sustainable Chemistry & Engineering* proposed the use of enzymatic catalysis for the production of Monobutyl Sulfate, which could offer a more sustainable and efficient alternative to conventional methods.

In conclusion, Monobutyl Sulfate (15507-13-8) represents a compound of growing importance in the chemical, biological, and pharmaceutical industries. Its unique properties and versatile applications make it a promising candidate for further research and development. Future studies should focus on optimizing synthesis protocols, expanding its therapeutic applications, and ensuring its environmental sustainability. As the field progresses, Monobutyl Sulfate is poised to play a pivotal role in advancing drug delivery systems and green chemistry initiatives.